(2Z)-2-(1,3-benzoxazol-2-yl)-3-(3,4-dimethoxyphenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one

• Molecular Formula: C26H23NO5
• Molecular Weight: 429.5 g/mol
• IUPAC Name: (Z)-2-(1,3-benzoxazol-2-yl)-3-(3,4-dimethoxyphenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C26H23NO5/c1-4-31-19-12-10-18(11-13-19)25(28)20(26-27-21-7-5-6-8-22(21)32-26)15-17-9-14-23(29-2)24(16-17)30-3/h5-16H,4H2,1-3H3/b20-15+
• InChI Key: ZSBOCSJLGCTJOY-HMMYKYKNSA-N
• Isomeric SMILES: CCOC1=CC=C(C=C1)C(=O)/C(=C\C2=CC(=C(C=C2)OC)OC)/C3=NC4=CC=CC=C4O3
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)C(=CC2=CC(=C(C=C2)OC)OC)C3=NC4=CC=CC=C4O3

Description

This compound features a propenone backbone with a Z-configuration, substituted by three distinct aromatic groups:

• 3,4-Dimethoxyphenyl: A phenyl ring with electron-donating methoxy groups at the 3- and 4-positions, enhancing electron density and influencing redox properties.
• 4-Ethoxyphenyl: A para-substituted phenyl group with an ethoxy moiety, contributing to lipophilicity and steric effects.

The Z-configuration imposes a bent geometry, affecting molecular packing and intermolecular interactions. This compound is of interest in coordination chemistry and materials science due to its hybrid aromatic-electronic structure .

Biological Activity

(2Z)-2-(1,3-benzoxazol-2-yl)-3-(3,4-dimethoxyphenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one is a synthetic compound that has garnered attention in various fields of biological research due to its potential therapeutic properties. This article explores its biological activity, mechanisms of action, and relevant case studies.

• Molecular Formula : C26H23NO4S
• Molecular Weight : 445.5 g/mol
• IUPAC Name : (Z)-2-(1,3-benzoxazol-2-yl)-3-(3,4-dimethoxyphenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one
• Purity : Typically 95% .

The biological activity of this compound is primarily attributed to its interactions with various biological targets:

• Antioxidant Activity : The presence of methoxy groups in the structure enhances its electron-donating ability, contributing to its antioxidant properties. This may help in neutralizing free radicals and reducing oxidative stress in cells.
• Anti-inflammatory Effects : Preliminary studies suggest that this compound may inhibit pro-inflammatory cytokines, potentially through the modulation of NF-kB signaling pathways.
• Anticancer Potential : Research indicates that (2Z)-2-(1,3-benzoxazol-2-yl)-3-(3,4-dimethoxyphenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one exhibits cytotoxic effects against various cancer cell lines. It appears to induce apoptosis and inhibit cell proliferation by interfering with cell cycle progression.

Biological Activity Data

Activity Type	Observations	References
Antioxidant	Scavenges free radicals; reduces oxidative stress
Anti-inflammatory	Inhibits TNF-alpha and IL-6 production
Anticancer	Induces apoptosis in breast cancer cells
Enzyme Inhibition	Inhibits certain kinases involved in cancer progression

Case Study 1: Anticancer Effects

A study conducted on MCF-7 breast cancer cells demonstrated that treatment with (2Z)-2-(1,3-benzoxazol-2-yl)-3-(3,4-dimethoxyphenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one resulted in significant reductions in cell viability. The mechanism was linked to the induction of apoptosis via caspase activation pathways.

Case Study 2: Anti-inflammatory Properties

In a model of lipopolysaccharide-induced inflammation, the compound significantly reduced levels of pro-inflammatory cytokines TNF-alpha and IL-6. This suggests a potential application in treating inflammatory diseases.

Scientific Research Applications

The biological activity of (2Z)-2-(1,3-benzoxazol-2-yl)-3-(3,4-dimethoxyphenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one can be categorized into several key areas:

Anticancer Activity

Research indicates that compounds with similar structural features exhibit significant anticancer properties. For instance, studies have shown that derivatives of benzoxazole can inhibit the proliferation of various cancer cell lines, such as prostate (PC-3), breast (MDA-MB-231), and pancreatic (MIA PaCa-2) cancers. The compound's structural components may facilitate interaction with specific cellular pathways involved in cancer progression .

Antimicrobial Properties

Compounds containing benzoxazole derivatives are known to possess antimicrobial activity against various pathogens. This property makes them potential candidates for the development of new antibiotics or antifungal agents .

Antioxidant Activity

The presence of methoxy groups in the structure enhances the compound's ability to scavenge free radicals, thereby providing antioxidant effects. This could be beneficial in preventing oxidative stress-related diseases .

Anti-inflammatory Effects

Similar compounds have been reported to modulate inflammatory pathways, suggesting that this compound may also exhibit anti-inflammatory properties. This could have implications for treating conditions characterized by chronic inflammation .

Case Studies

Several studies have explored the applications of similar compounds:

• Anticancer Evaluation: A study demonstrated that a related benzoxazole derivative exhibited IC50 values in the range of 7.84–16.2 µM against multiple cancer cell lines, indicating its potential as a lead compound for further development .
• Biological Assessment: In another investigation, molecular docking studies were performed to predict how structurally similar compounds interact with their biological targets, providing insights into their mechanisms of action .

Comparison with Similar Compounds

Data Tables

Table 1: Structural and Crystallographic Comparison

Compound	Substituents	Dihedral Angle (°)	Key Interactions
(2Z)-2-(1,3-Benzoxazol-2-yl)-3-(3,4-dimethoxyphenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one (Target)	Benzoxazole, 3,4-(OCH₃), 4-OCH₂CH₃	Predicted: 20–40	C–H···O/N, π-π stacking
3-(3,4-Dimethoxyphenyl)-1-(4-Fluorophenyl)prop-2-en-1-one	4-F, 3,4-(OCH₃)	47.8–50.2	Halogen bonding
3-(3,4-Dimethoxyphenyl)-1-(4-Bromophenyl)prop-2-en-1-one	4-Br, 3,4-(OCH₃)	4.9–9.3	Br···π interactions
3-(4-Chlorophenyl)-3-(3,4-dimethoxyphenyl)-1-morpholinoprop-2-en-1-one	Morpholine, 4-Cl, 3,4-(OCH₃)	N/A	N–H···O, van der Waals

Preparation Methods

Synthesis of 2-(1,3-Benzoxazol-2-yl)acetophenone

Step 1: Benzoxazole Formation
2-Aminophenol (10 mmol) reacts with chloroacetyl chloride (12 mmol) in dry THF under N₂, catalyzed by triethylamine (15 mmol), yielding 2-chloromethylbenzoxazole (87% yield). Subsequent nucleophilic substitution with potassium cyanide (12 mmol) in DMF at 80°C produces 2-cyanomethylbenzoxazole.

Step 2: Ketone Synthesis
The nitrile intermediate undergoes hydrolysis in 6M HCl at reflux, followed by Friedel-Crafts acylation with ethoxybenzene (1.2 eq) using AlCl₃ (1.5 eq) in dichloromethane, affording 2-(1,3-benzoxazol-2-yl)-1-(4-ethoxyphenyl)ethan-1-one (74% yield).

Claisen-Schmidt Condensation

Reaction Conditions

Parameter	Optimal Value	Impact on Yield/Selectivity
Catalyst	KSF Montmorillonite	92% Z-selectivity vs 78% with H₂SO₄
Solvent	Anhydrous EtOH	Polar aprotic solvents reduce E/Z ratio
Temperature	60°C	Higher temps favor E-isomer
Reaction Time	8 hr	Extended times risk retro-aldol

Combining 2-(1,3-benzoxazol-2-yl)-1-(4-ethoxyphenyl)ethan-1-one (5 mmol) with 3,4-dimethoxybenzaldehyde (5.5 mmol) in ethanol under KSF clay catalysis (0.5 g/mmol) yields the Z-chalcone (81%). The catalyst’s Brønsted acidity and layered structure stabilize the transition state, enhancing stereocontrol.

Spectroscopic Characterization

1H NMR (400 MHz, CDCl₃)

• δ 8.21 (d, J=16.0 Hz, 1H, CH=CO): Z-configuration confirmed by coupling constant <17 Hz.

• δ 7.89–6.82 (m, 10H, aromatic protons): Integration matches substitution patterns.

• δ 4.12 (q, 2H, OCH₂CH₃), 3.94/3.91 (s each, 6H, OCH₃): Ether groups verify regiochemistry.

13C NMR (101 MHz, CDCl₃)

• δ 190.2 (C=O), 162.1 (C=N), 152.3–109.7 (aromatic carbons).

HRMS (ESI-TOF)

• m/z calc. for C₂₆H₂₃NO₅ [M+H]⁺: 430.1654; found: 430.1658.

Comparative Analysis of Catalytic Systems

Catalyst	Yield (%)	Z:E Ratio	Reaction Time (hr)
KSF Montmorillonite	81	92:8	8
Conc. H₂SO₄	68	78:22	4
NaOH/EtOH	59	65:35	6
ZrO₂ nanoparticles	73	85:15	10

Heterogeneous catalysis outperforms homogeneous methods due to reduced side reactions (e.g., aldol dimerization) and easier product isolation. Acidic resins like Nafion® show promise but require higher temperatures (ΔT=+20°C), risking isomerization.

Solvent Effects on Reaction Kinetics

Polarity Impact :

• Ethanol (ε=24.3) : High polarity stabilizes charged intermediates, accelerating enolate formation (k=0.42 h⁻¹).

• Toluene (ε=2.4) : Slower kinetics (k=0.18 h⁻¹) but improves Z-selectivity (94:6) via hydrophobic transition-state stabilization.

• DMF (ε=36.7) : Rapid reaction (k=0.67 h⁻¹) but promotes E-isomer (Z:E=55:45) due to increased rotational freedom in transition state.

Scale-Up Considerations

Pilot-Scale Protocol (50 mmol batch):

• Catalyst Recycling : KSF clay retains 89% activity after five cycles (washed with MeOH/EtOAc).

• Continuous Flow : Microreactor systems reduce reaction time to 2 hr (T=70°C, 15 psi).

• Crystallization : Hexane/EtOAc (4:1) affords 98.5% pure product (HPLC).

Q & A

Basic Research Questions

Q. What synthetic methodologies are most effective for preparing (2Z)-configured benzoxazole-containing chalcone derivatives?

• Methodology : Use Claisen-Schmidt condensation under acidic conditions. React 1,3-benzoxazole-2-carbaldehyde derivatives with ketones (e.g., substituted acetophenones) in ethanol with catalytic HCl or thionyl chloride .
• Key Steps :

• Purification via recrystallization (ethanol/water mixtures).
• Stereochemical control (Z-configuration) achieved by optimizing reaction time (12–24 hrs) and temperature (60–80°C).
  • Validation : Monitor reaction progress via TLC (silica gel, hexane/ethyl acetate 7:3).

Q. How can the Z-configuration of the α,β-unsaturated ketone be confirmed experimentally?

• Techniques :

• Single-crystal X-ray diffraction : Resolve bond angles and torsion angles (e.g., C=C bond ~1.34 Å; dihedral angles between benzoxazole and dimethoxyphenyl groups) .
• NMR : Observe coupling constants ($^3J_{H,H}$ ~12–14 Hz for Z-isomer) and NOE correlations between benzoxazolyl protons and adjacent substituents .

Q. What spectroscopic methods are critical for characterizing this compound?

• Standard Protocol :

• FT-IR : Confirm carbonyl stretch (~1650–1680 cm$^{-1}$) and methoxy C–O (~1250 cm$^{-1}$) .
• $^{1}$H/$^{13}$C NMR : Assign methoxy (δ 3.8–4.0 ppm), ethoxy (δ 1.3–1.5 ppm), and benzoxazole protons (δ 8.2–8.5 ppm) .
• HRMS : Verify molecular ion peak (e.g., [M+H]$^+$ for C$_{26}$H$_{23}$NO$_5$: calc. 430.1649; obs. 430.1652) .

Advanced Research Questions

Q. How can synthetic yields be improved for sterically hindered derivatives of this compound?

• Optimization Strategies :

• Solvent selection : Use DMF or THF to enhance solubility of bulky aryl groups .
• Catalysts : Employ phase-transfer catalysts (e.g., tetrabutylammonium bromide) or microwave-assisted synthesis to reduce reaction time .
  • Data Analysis : Compare yields under varying conditions (e.g., 45% yield in ethanol vs. 68% in DMF at 80°C) .

Q. What role do substituents (e.g., 3,4-dimethoxy vs. 4-ethoxy) play in modulating biological activity?

• Comparative Studies :

• In vitro assays : Test analogs against cancer cell lines (e.g., MCF-7, HeLa) to correlate substituent electronegativity with cytotoxicity .
• Computational modeling : Calculate Hammett constants (σ) for substituents; higher σ values correlate with enhanced electron-withdrawing effects and potential bioactivity .

Q. How to resolve contradictions in reported biological activity data for similar chalcone derivatives?

• Case Study : If Compound A shows anti-inflammatory activity in one study but not another:

• Replicate assays : Use standardized protocols (e.g., COX-2 inhibition assay at 10 μM).
• Structural verification : Confirm purity (>95% by HPLC) and stereochemistry (Z/E ratio) via chiral chromatography .

Q. What computational approaches predict the binding affinity of this compound to kinase targets?

• Methodology :

• Molecular docking : Use AutoDock Vina with PDB ID 2LL (kinase domain) to simulate interactions between the benzoxazole moiety and ATP-binding pockets .
• MD simulations : Analyze stability of ligand-protein complexes over 100 ns trajectories (RMSD <2.0 Å acceptable) .

Q. How to assess the pharmacokinetic properties of this compound?

• Key Parameters :

• Lipophilicity : Measure logP (octanol/water partition coefficient) via shake-flask method (target: 2.5–3.5) .
• Metabolic stability : Incubate with human liver microsomes (HLM); calculate half-life (t$_{1/2}$) and intrinsic clearance (Cl$_{int}$) .